Cas no 2416234-44-9 (4-(pyrimidin-5-yl)piperidin-4-ol, trifluoroacetic acid)

• Product Name: 4-(pyrimidin-5-yl)piperidin-4-ol, trifluoroacetic acid
• CAS No: 2416234-44-9
• MF: C₁₁H₁₄F₃N₃O₃
• MW: 293.242372989655
• MDL: MFCD32667276
• CID: 5458242
• PubChem ID: 146121154
• Update Time: 2025-06-21

4-(pyrimidin-5-yl)piperidin-4-ol, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2416234-44-9
• EN300-26676935
• 4-(pyrimidin-5-yl)piperidin-4-ol; trifluoroacetic acid
• Z4439657787
• 4-Piperidinol, 4-(5-pyrimidinyl)-, 2,2,2-trifluoroacetate (1:1)
• 4-(pyrimidin-5-yl)piperidin-4-ol, trifluoroacetic acid

• MDL： MFCD32667276
• Inchi： 1S/C9H13N3O.C2HF3O2/c13-9(1-3-10-4-2-9)8-5-11-7-12-6-8;3-2(4,5)1(6)7/h5-7,10,13H,1-4H2;(H,6,7)
• InChI Key： MLHSFFRHVHWMKI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC1(C2=CN=CN=C2)CCNCC1

Computed Properties

• Exact Mass: 293.09872580g/mol
• Monoisotopic Mass: 293.09872580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.3Ų

Additional information on 4-(pyrimidin-5-yl)piperidin-4-ol, trifluoroacetic acid

Introduction to 4-(pyrimidin-5-yl)piperidin-4-ol, trifluoroacetic acid (CAS No. 2416234-44-9)

The compound 4-(pyrimidin-5-yl)piperidin-4-ol, trifluoroacetic acid (CAS No. 2416234-44-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel therapeutic agents. This compound, characterized by its unique structural framework combining a pyrimidine ring with a piperidine moiety and a trifluoroacetic acid side chain, has garnered attention for its potential pharmacological properties. The pyrimidine core is a well-documented scaffold in drug discovery, frequently incorporated into molecules targeting various biological pathways due to its ability to interact with nucleic acids and enzymes. The piperidine ring enhances solubility and metabolic stability, while the trifluoroacetic acid moiety introduces lipophilicity and modulates binding affinity.

In recent years, the integration of heterocyclic compounds into drug development has seen remarkable progress. 4-(pyrimidin-5-yl)piperidin-4-ol, trifluoroacetic acid exemplifies this trend by leveraging the synergistic effects of its structural components. The pyrimidine-piperidine combination has been explored in several therapeutic areas, including oncology, immunomodulation, and central nervous system disorders. Preliminary studies suggest that this compound exhibits promising interactions with kinases and other enzymes involved in cellular signaling pathways relevant to disease progression.

The trifluoroacetic acid group is particularly noteworthy for its influence on pharmacokinetic profiles. Fluorinated aromatic or aliphatic groups are frequently employed in medicinal chemistry to improve drug-like properties such as bioavailability, metabolic stability, and binding affinity. The presence of trifluoroacetic acid in 4-(pyrimidin-5-yl)piperidin-4-ol may contribute to enhanced binding interactions with target proteins, potentially leading to increased efficacy compared to non-fluorinated analogs.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Molecular docking simulations and virtual screening have identified 4-(pyrimidin-5-yl)piperidin-4-ol, trifluoroacetic acid as a candidate for further investigation in several disease models. Notably, its structural features align with known active sites of proteins implicated in cancer metabolism and inflammation.

Experimental validation through high-throughput screening (HTS) has corroborated these computational findings. Initial pharmacological assays indicate that this compound demonstrates inhibitory effects on specific enzymes associated with tumor growth and proliferation. The dual functionality of the pyrimidine-piperidine core allows for multiple points of interaction within biological systems, which may translate into broad-spectrum therapeutic potential.

The synthesis of 4-(pyrimidin-5-yl)piperidin-4-ol, trifluoroacetic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to establish the pyrimidine-piperidine linkage followed by functional group transformations to introduce the trifluoroacetic acid moiety. Advances in fluorination techniques have facilitated the efficient incorporation of fluorine atoms into complex molecules like this one.

From a regulatory perspective, compounds such as 4-(pyrimidin-5-yl)piperidin-4-ol, which are not classified as hazardous or controlled substances under current guidelines, undergo standard preclinical testing before advancing to clinical trials. This includes toxicity assessments, pharmacokinetic studies, and preliminary efficacy evaluations in cell-based and animal models. The favorable safety profile observed thus far supports its progression toward more comprehensive therapeutic investigations.

The impact of fluorine-containing compounds on drug development cannot be overstated. The ability to fine-tune electronic properties and metabolic resistance through fluorination has revolutionized several therapeutic areas over the past decades. 4-(pyrimidin-5-yl)piperidin stands as a testament to how strategic modifications can yield molecules with enhanced biological activity and improved pharmacological profiles.

Future directions for research on CAS No 2416234 include optimizing synthetic routes for scalability and exploring derivatives with modified substitution patterns on both the pyrimidine and piperidine rings. Additionally, investigating its potential as an inhibitor or modulator in emerging therapeutic contexts—such as precision medicine approaches—may uncover novel applications beyond traditional indications.

In conclusion,4-(pyrimidin⁵-yl)piperidin⁴-ol, trifluoroacetic acid (CAS No 24162344) is a compelling example of how structural innovation drives pharmaceutical discovery forward. Its unique combination of pharmacophoric elements positions it as a valuable tool for researchers seeking new treatments for complex diseases while adhering to stringent safety standards set forth by global regulatory agencies.